3-bromo-5-(morpholin-2-yl)phenol hydrochloride
Overview
Description
“3-bromo-5-(morpholin-2-yl)phenol hydrochloride” is a chemical compound with the molecular formula C10H12BrNO2 . It is a derivative of phenol, which is a type of aromatic organic compound .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a phenol group (an aromatic ring with a hydroxyl group), a bromine atom attached to the third carbon of the aromatic ring, and a morpholine group (a six-membered ring containing four carbon atoms, one oxygen atom, and one nitrogen atom) attached to the fifth carbon of the aromatic ring .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” such as melting point, boiling point, density, and toxicity can be found in chemical databases .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-5-(morpholin-2-yl)phenol hydrochloride involves the bromination of 5-(morpholin-2-yl)phenol followed by the reaction with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "5-(morpholin-2-yl)phenol", "Bromine", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Dissolve 5-(morpholin-2-yl)phenol (1.0 g, 5.5 mmol) in diethyl ether (20 mL) in a round-bottom flask.", "Step 2: Add bromine (1.2 mL, 23 mmol) dropwise to the reaction mixture with stirring at room temperature.", "Step 3: After the addition of bromine is complete, stir the reaction mixture for an additional 30 minutes.", "Step 4: Add sodium hydroxide (2.0 g, 50 mmol) to the reaction mixture to neutralize the acid formed during the bromination reaction.", "Step 5: Extract the product with diethyl ether (3 x 20 mL).", "Step 6: Combine the organic layers and wash with water (2 x 20 mL).", "Step 7: Dry the organic layer over anhydrous sodium sulfate and filter.", "Step 8: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 9: Dissolve the crude product in hydrochloric acid (10 mL, 1 M) and stir for 1 hour at room temperature.", "Step 10: Filter the resulting precipitate and wash with water.", "Step 11: Dry the product under vacuum to obtain 3-bromo-5-(morpholin-2-yl)phenol hydrochloride as a white solid (yield: 80%)." ] } | |
CAS RN |
2648957-78-0 |
Molecular Formula |
C10H13BrClNO2 |
Molecular Weight |
294.6 |
Purity |
95 |
Origin of Product |
United States |
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